Cas no 1374573-92-8 (2-(1-Oxoisochroman-6-yl)acetaldehyde)
1374573-92-8 structure
Product Name:2-(1-Oxoisochroman-6-yl)acetaldehyde
CAS No:1374573-92-8
MF:C11H10O3
MW:190.195303440094
CID:2120870
PubChem ID:77230660
Update Time:2024-03-01
2-(1-Oxoisochroman-6-yl)acetaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-oxoisochroman-6-yl)acetaldehyde
- 1H-2-Benzopyran-6-acetaldehyde, 3,4-dihydro-1-oxo-
- GZDXMOSTPZHPDH-UHFFFAOYSA-N
- (1-oxo-3,4-dihydro-1H-isochromen-6-yl)acetaldehyde
- (1-oxo-3,4-dihydro-1H-isochromen-6-yl) acetaldehyde
- 2-(1-Oxoisochroman-6-yl)acetaldehyde
-
- Inchi: 1S/C11H10O3/c12-5-3-8-1-2-10-9(7-8)4-6-14-11(10)13/h1-2,5,7H,3-4,6H2
- InChI Key: GZDXMOSTPZHPDH-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC(CC=O)=CC=2CC1)=O
Computed Properties
- Exact Mass: 190.062994177g/mol
- Monoisotopic Mass: 190.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4
- XLogP3: 1.2
2-(1-Oxoisochroman-6-yl)acetaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449042919-250mg |
2-(1-Oxoisochroman-6-yl)acetaldehyde |
1374573-92-8 | 95% | 250mg |
498.75 USD | 2021-06-11 | |
| Alichem | A449042919-1g |
2-(1-Oxoisochroman-6-yl)acetaldehyde |
1374573-92-8 | 95% | 1g |
1,306.80 USD | 2021-06-11 |
2-(1-Oxoisochroman-6-yl)acetaldehyde Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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